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Toxicity Data for Other Strobilurin Fungicides

To provide context, here is a summary of the available toxicity data for several well-studied strobilurins,

particularly in aquatic models like zebrafish. This illustrates the type of data that is typically generated for a

comparative guide.

Table: Comparative Toxicity of Selected Strobilurin Fungicides in Zebrafish

Fungicide Key Toxicity Findings / Endpoints
Experimental
Concentration /
Level

Pyraclostrobin Induced 100% mortality in zebrafish embryos;

significantly inhibited mitochondrial complex III
activity; reduced ATP production; increased oxidative

stress [1].

125-250 nM (approx.

0.04-0.08 mg/L) [1].

Trifloxystrobin Induced 100% mortality in zebrafish embryos;

significantly inhibited mitochondrial complex III
activity; reduced ATP production; increased oxidative

stress [1].

125-250 nM (approx.

0.06-0.12 mg/L) [1].
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Fungicide Key Toxicity Findings / Endpoints
Experimental
Concentration /
Level

Azoxystrobin Lower acute toxicity to zebrafish embryos (no
mortality at 250 nM); induced oxidative stress, DNA

damage, and developmental toxicity in other studies
[1] [2].

50-250 nM (approx.
0.02-0.11 mg/L) [1].

Kresoxim-methyl Lower acute toxicity to zebrafish embryos (no
mortality at 250 nM) [1].

50-250 nM (approx.
0.02-0.08 mg/L) [1].

Metyltetraprole
(Novel Strobilurin)

Caused significant hyperactivity; altered gene
expression related to mitochondrial electron transport

chain [3].

100 µg/L (0.1 mg/L)
[3].

The primary mechanism of action underlying this toxicity is the inhibition of mitochondrial respiration,

which is consistent across all strobilurin fungicides. The following diagram illustrates this common pathway

and its downstream toxic effects.
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Strobilurin Fungicide Exposure

Binds to Qo site of
Cytochrome bc1 Complex (Complex III)

Blocks Electron Transfer
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Developational Toxicity Neurotoxicity / Altered Behavior Oxidative Stress

Apoptosis / Cell Death Genotoxicity, Immunotoxicity,
Endocrine Disruption

Click to download full resolution via product page

Common Experimental Protocols for Assessment

The methodologies cited in the search results for assessing strobilurin toxicity are well-standardized. The

following workflow outlines a typical protocol using a zebrafish model, which you can adapt for

comparative studies.
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1. Embryo Collection
(Wild-type AB strain zebrafish)

2. Chemical Exposure
(Initiated at ~6 hours post-fertilization (hpf))

3. Experimental Groups
(Control, Vehicle control, Multiple

dosages of fungicide)

4. Exposure Duration
(Up to 7 days post-fertilization (dpf))
Chronic or acute exposure designs

5. Developmental & Acute Toxicity 6. Mitochondrial & Biochemical Assays 7. Molecular Analysis 8. Behavioral Assessment

• Mortality rate
• Hatch rate

• Morphological deformities

• Mitochondrial respiration (Seahorse Analyzer)
• Complex III activity

• ATP levels
• ROS levels

• Lipid peroxidation (MDA)
• Antioxidant enzymes (SOD, CAT)

• Gene expression (qPCR) of:
  - Electron transport chain genes (e.g., coxI, mt-nd3, uqcrc2)

  - Oxidative stress response genes

• Locomotor activity
• Visual motor response (VMR) test
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Email: info@smolecule.com or Request Quote Online.

References

1. Focus on mitochondrial function and larval activity in early ... [sciencedirect.com]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s636842?utm_src=pdf-body-img
https://www.smolecule.com/products/s636842?utm_src=pdf-custom-synthesis
https://www.sciencedirect.com/science/article/abs/pii/S0300483X21000299
https://www.smolecule.com/products/s636842?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


2. Evidence of strobilurin fungicides and their metabolites in ... [sciencedirect.com]

3. Toxicity Assessment of Metyltetraprole, a Novel Fungicide ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [orysastrobin toxicity comparison other strobilurins]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b636842#orysastrobin-

toxicity-comparison-other-strobilurins]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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